5-[(2S)-1-[(5-methylsulfonylfuran-2-yl)methyl]pyrrolidin-2-yl]-1H-1,2,4-triazole

• IUPAC Name: 5-[(2S)-1-[(5-methylsulfonylfuran-2-yl)methyl]pyrrolidin-2-yl]-1H-1,2,4-triazole
• InChI: InChI=1S/C12H16N4O3S/c1-20(17,18)11-5-4-9(19-11)7-16-6-2-3-10(16)12-13-8-14-15-12/h4-5,8,10H,2-3,6-7H2,1H3,(H,13,14,15)/t10-/m0/s1
• InChI Key: KUEZMFMYKRDPBC-JTQLQIEISA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(O1)CN2CCCC2C3=NC=NN3
• Isomeric SMILES: CS(=O)(=O)C1=CC=C(O1)CN2CCC[C@H]2C3=NC=NN3
• Molecular Formula: C12H16N4O3S
• Molecular Weight: 296.35 g/mol

Description

5-[(2S)-1-[(5-methylsulfonylfuran-2-yl)methyl]pyrrolidin-2-yl]-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a triazole derivative that exhibits unique properties, making it useful in several research areas.

Mechanism of Action

The mechanism of action of 5-[(2S)-1-[(5-methylsulfonylfuran-2-yl)methyl]pyrrolidin-2-yl]-1H-1,2,4-triazole involves the inhibition of specific enzymes, including proteases and kinases. The compound binds to the active site of these enzymes, preventing their activity and leading to various physiological effects.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound depend on the specific enzyme it inhibits. For example, the compound has been shown to inhibit the activity of the protease cathepsin K, leading to reduced bone resorption and potential use in treating osteoporosis. It has also been studied for its ability to inhibit the kinase Akt, which plays a role in cell growth and survival, making it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(2S)-1-[(5-methylsulfonylfuran-2-yl)methyl]pyrrolidin-2-yl]-1H-1,2,4-triazole in lab experiments is its ability to selectively inhibit specific enzymes, allowing for the study of their function and potential therapeutic targets. However, the compound's synthesis can be challenging, and its stability and solubility can limit its use in certain experiments.

Future Directions

For research on 5-[(2S)-1-[(5-methylsulfonylfuran-2-yl)methyl]pyrrolidin-2-yl]-1H-1,2,4-triazole include further investigation of its potential therapeutic applications, including its use as an anticancer agent and in treating other diseases. Additionally, research could focus on improving the compound's stability and solubility to increase its usefulness in lab experiments. Overall, this compound shows promise in various scientific research areas and warrants further investigation.

Synthesis Methods

The synthesis of 5-[(2S)-1-[(5-methylsulfonylfuran-2-yl)methyl]pyrrolidin-2-yl]-1H-1,2,4-triazole involves several steps. The starting material is 5-methylsulfonylfuran-2-carboxylic acid, which undergoes a series of reactions to produce the final product. The process involves the use of various reagents and catalysts, and the yield of the compound depends on the reaction conditions.

Scientific Research Applications

5-[(2S)-1-[(5-methylsulfonylfuran-2-yl)methyl]pyrrolidin-2-yl]-1H-1,2,4-triazole has potential applications in several scientific research areas, including medicinal chemistry, biochemistry, and pharmacology. The compound has been studied for its ability to inhibit certain enzymes, making it useful in drug discovery and development. It has also been investigated for its potential anticancer properties and as a therapeutic agent for various diseases.